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Cat. No.: B1364854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescein-5-thiosemicarbazide (FTSC) is a versatile fluorescent probe belonging to the

widely utilized fluorescein family of dyes. Its key feature is the presence of a thiosemicarbazide

group, which imparts a chemoselective reactivity towards aldehydes and ketones. This property

makes FTSC an invaluable tool for the fluorescent labeling and subsequent visualization of a

variety of biomolecules in fluorescence microscopy. This technical guide provides an in-depth

overview of the core properties of FTSC, detailed experimental protocols for its application, and

visualizations of the experimental workflow.

Core Properties of Fluorescein-5-thiosemicarbazide
FTSC is an amine-containing derivative of fluorescein, enabling it to be coupled to various

molecules.[1][2] Its primary application lies in its ability to covalently bind to aldehydes and

ketones, forming stable thiosemicarbazone linkages.[2] This reactivity is particularly useful for

targeting specific functional groups within biological systems, such as those on saccharides,

glycoproteins, and carbonylated proteins.[1][2]
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Property Value Reference

Chemical Formula C₂₁H₁₅N₃O₅S [2]

Molecular Weight 421.43 g/mol

CAS Number 76863-28-0 [2]

Appearance
Yellow to orange crystalline

solid

Solubility Soluble in DMSO and DMF [2]

Spectroscopic Properties
The fluorescence of FTSC is characterized by excitation and emission spectra in the visible

range, making it compatible with standard fluorescence microscopy setups.

Property Value Conditions Reference

Excitation Maximum

(λex)
~495 nm

Varies slightly with

solvent and

conjugation

[2]

Emission Maximum

(λem)
~517 nm

Varies slightly with

solvent and

conjugation

[2]

Molar Absorptivity (ε)

Data not readily

available for FTSC.

For parent fluorescein:

~70,000 cm⁻¹M⁻¹

at ~490 nm in

aqueous buffer (pH >

8)

Quantum Yield (Φ)

Data not readily

available for FTSC.

For parent fluorescein:

>0.9

in aqueous buffer (pH

> 8)

Note: The molar absorptivity and quantum yield for FTSC are not well-documented in publicly

available literature. The provided values are for the parent compound, fluorescein, and should
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be used as a reference. These properties can be influenced by conjugation to biomolecules

and the local microenvironment.

Reaction Mechanism and Labeling Chemistry
The core of FTSC's utility lies in the reaction between its thiosemicarbazide moiety and

carbonyl groups (aldehydes and ketones) on target biomolecules. This reaction forms a

thiosemicarbazone bond. For enhanced stability, this bond can be further reduced to a more

stable secondary amine linkage using a mild reducing agent like sodium cyanoborohydride

(NaBH₃CN).
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General Reaction of FTSC with an Aldehyde/Ketone

Fluorescein-5-thiosemicarbazide
(FTSC)

Thiosemicarbazone Adduct
(Reversible)

+ Carbonyl

Aldehyde or Ketone
on Biomolecule

Stable Secondary Amine Adduct

+ Reducing Agent

Sodium Cyanoborohydride
(NaBH3CN)
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General Experimental Workflow for FTSC Labeling and Imaging

Sample Preparation

FTSC Labeling

Fluorescence Microscopy

Prepare Biological Sample
(e.g., Cells, Protein Lysate)

Generate Aldehyde/Ketone Groups
(Optional, e.g., Periodate Oxidation)

Incubate with FTSC Solution

Reduction with NaBH3CN
(Optional, for stability)

Wash to Remove Unbound FTSC

Set Up Microscope
(Excitation/Emission Filters)

Acquire Fluorescent Images

Analyze and Interpret Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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